Cas no 1956355-86-4 (3-Pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel-
• CAS No: 1956355-86-4
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 4633206
• Update Time: 2025-10-05

3-Pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel-

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel-

3-Pyrrolidinecarboxylic Acid, 4-(4-Cyanophenyl)-, Hydrochloride (1:1), (3R,4S)-rel-

The compound 3-pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel- with CAS No. 1956355-86-4 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The molecule's unique structure, featuring a pyrrolidine ring substituted with a cyanophenyl group and a carboxylic acid moiety, makes it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-pyrrolidinecarboxylic acid derivatives, including the compound in question. Researchers have employed various strategies such as ring-closing metathesis, catalytic asymmetric synthesis, and microwave-assisted reactions to construct the pyrrolidine core with high stereoselectivity. These methods not only enhance the yield but also ensure the preservation of stereochemistry at the (3R,4S) configuration, which is critical for the compound's biological activity.

The presence of the cyanophenyl group at the 4-position of the pyrrolidine ring introduces unique electronic and steric properties to the molecule. This substitution pattern has been shown to influence the compound's solubility, stability, and interaction with biological targets. Recent studies have demonstrated that this group can act as a bioisostere for other aromatic substituents, offering potential advantages in drug design by modulating pharmacokinetic properties without compromising efficacy.

The hydrochloride salt form of this compound is particularly noteworthy due to its enhanced solubility in aqueous media. This characteristic is advantageous for applications in pharmaceutical formulations where bioavailability is a critical factor. Moreover, the 1:1 stoichiometry of the hydrochloride salt ensures optimal protonation states, which are essential for maintaining the integrity of hydrogen bonding networks within the molecule.

From a pharmacological perspective, 3-pyrrolidinecarboxylic acid derivatives have exhibited promising activity in preclinical models targeting various therapeutic areas. For instance, recent research has highlighted their potential as modulators of ion channels and receptors involved in pain signaling pathways. The compound's ability to interact with these targets suggests its potential as a lead molecule for developing novel analgesics with improved safety profiles.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its chiral pyrrolidine core has been exploited in the development of liquid crystal materials with enhanced optical properties. The stereochemistry at the (3R,4S) configuration plays a pivotal role in determining the molecular packing and alignment behavior, making it a valuable component in advanced display technologies.

From an environmental standpoint, understanding the toxicological profile of 3-pyrrolidinecarboxylic acid derivatives is crucial for ensuring their safe use in industrial and medical applications. Recent toxicological studies have focused on evaluating acute and chronic toxicity profiles using both in vitro and in vivo models. These studies have provided valuable insights into the compound's biodegradation pathways and its potential impact on aquatic ecosystems.

Looking ahead, ongoing research aims to further elucidate the structural features that contribute to the compound's unique properties. Advances in computational chemistry are being leveraged to predict binding affinities to biological targets and optimize molecular design for enhanced efficacy. Additionally, efforts are underway to explore scalable synthesis routes that can meet increasing demand while maintaining high standards of quality control.

In conclusion, 3-pyrrolidinecarboxylic acid, 4-(4-cyanophenyl)-, hydrochloride (1:1), (3R,4S)-rel- represents a versatile platform for exploring diverse applications across multiple disciplines. Its intricate structure not only presents challenges but also offers opportunities for innovation in drug discovery and materials science. As research continues to unfold new insights into its properties and potential uses, this compound stands poised to make significant contributions to both scientific advancement and practical applications.